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Cat. No.: S527855

Proposed & Established Fenazaquin MRLs

. Proposed Canadian Established U.S. Established Codex

Food Commodity
MRL (ppm) Tolerance (ppm) MRL (ppm)

Hops (dried cones) 30 30 30 (hops, dry)
Tea (dried leaves) 9.0 9 (tea, dried) Not established
Dried/Fresh Peppermint & 10 10 (fresh leaves only) Not established
Spearmint Leaves
Edible Podded Legume 0.4 0.4 Not established
Vegetables
Dried Shelled Pulses 0.3 0.3 Not established
Avocados 0.15 0.15 0.15
Succulent Shelled 0.03 0.03 Not established
Beans/Peas
Tree Nuts 0.02 0.02 0.02

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s527855?utm_src=pdf-body
https://www.smolecule.com/products/s527855?utm_src=pdf-interest
https://www.smolecule.com/products/s527855?utm_src=pdf-body
https://www.smolecule.com/products/s527855?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U | e Specifications & Pricing

MRL Establishment Workflow

The process for setting MRLs is a rigorous, multi-step scientific evaluation. The diagram below outlines the

core workflow for dietary risk assessment as conducted by major regulatory bodies like Health Canada and

the European Food Safety Authority (EFSA) [1] [2].
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Detailed Experimental Protocols & Risk Assessment

For researchers, the key experimental data and methodologies required to support an MRL application are

extensive. The following details are compiled from recent EFSA and Health Canada assessment reports [1]

[2] [3].

Residue Analytical Methodology

¢ Enforcement Method: Residues of fenazaquin on the commodities under consideration are
controlled using high-performance liquid chromatography with tandem mass spectrometry
(HPLC-MSIMS).

e Performance Standard: The methods must be sufficiently validated to enable quantification of
residues at or above a Limit of Quantification (LOQ) of 0.01 mgl/kg for most plant matrices [2] [3].

Metabolism and Residue Definition

¢ Metabolism Studies: Investigations in fruit crops following foliar treatment show that the parent
fenazaquin is the major residue component. A key metabolic pathway involves cleavage at the
ether bridge, forming the metabolites quinazolin-4-ol (4-OHQ) and 2-(4-tert-butylphenyl)ethanol
(TBPE) [2].
¢ Residue Definitions:
o For Enforcement: Fenazaquin (the parent compound) [2].
o For Risk Assessment: Two separate definitions are required: Fenazaquin and TBPE. This is
because TBPE has been determined to be more toxic than the parent compound and requires
its own toxicological reference values [2].

Toxicological Reference Values
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The risk assessment uses distinct values for the parent compound and its key metabolite:

¢ For Fenazaquin:
o Acceptable Daily Intake (ADI): 0.005 mg/kg body weight per day
o Acute Reference Dose (ARfD): 0.1 mg/kg body weight [2] [3]
¢ For the Metabolite TBPE:
o ADI: 0.002 mg/kg body weight per day
o ARfD: 0.002 mg/kg body weight [2]

Consumer Dietary Risk Assessment

¢ Modeling Tool: Regulatory bodies like EFSA use the Pesticide Residues Intake Model (PRIMo) to
calculate dietary exposure.
¢ Risk Characterization:
o Fenazaquin: The estimated chronic (long-term) dietary intake accounted for a maximum of
23% of the ADI (NL toddler diet). The acute (short-term) exposure did not exceed 11% of the
ARTD for the assessed crops (e.g., peppers) [2].
o TBPE: The highest chronic exposure accounted for 11% of the ADI (DE child diet), and the
acute exposure reached a maximum of 30% of the ARfD for peppers [2].

Key Considerations for Researchers

¢ International Harmonization: The data shows a high degree of alignment between Canadian and
U.S. MRLs for fenazaquin, while Codex MRLs are not established for many commaodities [1]. This
highlights both the progress and challenges in global harmonization.

¢ Critical Data Gaps: Even in positive assessments, regulators note uncertainties. For fenazaquin,
these include the lack of standard hydrolysis studies with phenyl-labelled fenazaquin and
limited information on TBPE concentrations in commaodities with existing Codex MRLs [2] [3].
Addressing such gaps in applications is crucial.

¢ Processing Studies: Data demonstrating the effect of processing (e.g., brewing beer from hops,
making tomato paste) on residue magnitude is required. The derived Processing Factors (PFs) are
often considered indicative unless supported by multiple robust studies [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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